Cas no 128184-01-0 (4-Bromo-2,6-diformylpyridine)

• Product Name: 4-Bromo-2,6-diformylpyridine
• CAS No: 128184-01-0
• MF: C₇H₄BrNO₂
• MW: 214.016160964966
• MDL: MFCD09910218
• CID: 897724
• PubChem ID: 21779137
• Update Time: 2025-06-13

4-Bromo-2,6-diformylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-diformylpyridine
• 4-BROMO-2,6-PYRIDINEDICARBOXALDEHYDE
• 4-bromopyridine-2,6-dicarbaldehyde
• 2,6-diformyl-4-bromopyridine
• 2,6-Pyridinedicarboxaldehyde,4-bromo
• 4-bromo-2,6-pyridinedicarbaldehyde
• 128184-01-0
• MFCD09910218
• SY279144
• YSZC3299
• E77214
• AS-80204
• J-400562
• AB55069
• DTXSID90617929
• SCHEMBL2492679
• 2,6-Pyridinedicarboxaldehyde, 4-bromo-

• MDL： MFCD09910218
• Inchi： 1S/C7H4BrNO2/c8-5-1-6(3-10)9-7(2-5)4-11/h1-4H
• InChI Key： CUDCTXANKYTJTD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)N=C(C=O)C=1

Computed Properties

• Exact Mass: 212.94300
• Monoisotopic Mass: 212.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03000
• LogP: 1.46910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-Bromo-2,6-diformylpyridine

Recent Advances in the Application of 4-Bromo-2,6-diformylpyridine (CAS: 128184-01-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2,6-diformylpyridine (CAS: 128184-01-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, functionalization, and biological applications.

Recent studies have highlighted the role of 4-Bromo-2,6-diformylpyridine as a key intermediate in the synthesis of complex heterocyclic compounds. Its unique structure, featuring both bromo and formyl functional groups, allows for selective modifications, making it a valuable building block in medicinal chemistry. For instance, researchers have successfully utilized this compound to develop novel Schiff base ligands, which exhibit promising antimicrobial and anticancer activities.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 4-Bromo-2,6-diformylpyridine-derived compounds in targeting specific cancer cell lines. The study revealed that these compounds could inhibit the proliferation of tumor cells by interfering with critical metabolic pathways. Furthermore, the compound's ability to form stable metal complexes has been exploited in the design of new catalysts for asymmetric synthesis, enhancing the efficiency of pharmaceutical manufacturing processes.

Another area of interest is the application of 4-Bromo-2,6-diformylpyridine in the development of fluorescent probes. Researchers have synthesized derivatives of this compound that exhibit strong fluorescence properties, enabling their use in bioimaging and diagnostic applications. These probes have shown high selectivity for specific biomolecules, facilitating real-time monitoring of cellular processes.

Despite these advancements, challenges remain in optimizing the synthetic routes for 4-Bromo-2,6-diformylpyridine to improve yield and scalability. Recent efforts have focused on green chemistry approaches, such as solvent-free reactions and catalytic methods, to address these issues. Additionally, further studies are needed to fully elucidate the compound's mechanism of action in biological systems and to explore its potential in other therapeutic areas.

In conclusion, 4-Bromo-2,6-diformylpyridine (CAS: 128184-01-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifunctional nature and diverse applications underscore its importance in the development of new drugs and materials. Continued research in this area is expected to yield innovative solutions for unmet medical needs and industrial challenges.